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Compound of Interest

Compound Name: 4-Ethyl-2,2,4-trimethylhexane

Cat. No.: B14543142

Chemical Identity and Physicochemical
Properties

4-Ethyl-2,2,4-trimethylhexane is a highly branched aliphatic hydrocarbon. Its structure
consists of a hexane backbone with an ethyl group and three methyl groups at positions 2, 2,
and 4.

Table 1: Physicochemical Properties of 4-Ethyl-2,2,4-trimethylhexane

Property Value Source
CAS Number 61868-75-5 [1]
Molecular Formula Ci11Hz4 [1]
Molar Mass 156.31 g/mol [1]
IUPAC Name 4-Ethyl-2,2,4-trimethylhexane [1]
SMILES CCC(C)(CC)CC(C)(C)C [1]
Boiling Point ~178 °C [2]
Density ~0.767 g/mL [2]
LogP (calculated) 4.24890 [2]
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Synthesis and Manufacturing

Detailed, peer-reviewed laboratory-scale synthesis protocols for 4-Ethyl-2,2,4-
trimethylhexane are not readily available in the scientific literature. However, based on the
principles of organic chemistry, its synthesis can be approached through methods commonly
used for the formation of branched alkanes.

Potential Synthetic Routes

o Alkylation: A plausible method involves the alkylation of a smaller alkane or alkene. For
instance, the reaction of a Grignard reagent, such as ethylmagnesium bromide, with a
suitable tertiary halide in the presence of a catalyst could be a viable route. Another
approach is the acid-catalyzed alkylation of an isoalkane with an alkene.

e Catalytic Cracking: In industrial settings, highly branched alkanes are often produced as
byproducts during the catalytic cracking of larger hydrocarbon chains from petroleum
feedstocks.

Below is a conceptual diagram illustrating a potential synthetic pathway via a Grignard reaction,
which is a common method for forming carbon-carbon bonds.
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Caption: A potential synthetic route to 4-Ethyl-2,2,4-trimethylhexane via a Grignard reaction.

Spectroscopic Characterization (Predicted)
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No experimental spectroscopic data for 4-Ethyl-2,2,4-trimethylhexane has been found in
public databases. However, based on its chemical structure, the expected spectroscopic
features can be predicted. These predictions are valuable for the identification and
characterization of the compound in a laboratory setting.

Table 2: Predicted Spectroscopic Data for 4-Ethyl-2,2,4-trimethylhexane

Technique Expected Features

- Multiple overlapping signals in the aliphatic
region (~0.8-1.5 ppm).- A triplet corresponding
to the methyl protons of the ethyl group.- A

IH NMR yl p . yl group
quartet corresponding to the methylene protons
of the ethyl group.- Singlets for the gem-

dimethyl protons and the other methyl group.

- Multiple signals in the aliphatic region (~10-50
13C NMR ppm).- Quaternary carbon signals will be

present.

- C-H stretching vibrations just below 3000
IR Spectroscopy cm~1.- C-H bending vibrations around 1465

cm~tand 1375 cm~L.

- Amolecular ion peak (M*) at m/z = 156.-
Characteristic fragmentation pattern for

Mass Spectrometry branched alkanes, with prominent peaks
resulting from the loss of methyl (M-15) and
ethyl (M-29) groups.

Biological Activity and Toxicology
Biological Activity

There is no specific information available in the scientific literature regarding the biological
activity or potential therapeutic applications of 4-Ethyl-2,2,4-trimethylhexane. Generally,
highly branched alkanes are considered to be relatively inert and are often used as non-polar
solvents or lubricants.
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However, some microorganisms possess enzymatic pathways, such as those involving alkane
hydroxylases, that can metabolize alkanes.[3][4] This could be a potential area of research for
bioremediation or biotransformation studies.

Toxicology

No specific toxicological studies have been performed on 4-Ethyl-2,2,4-trimethylhexane.
However, data from related C11-C15 isoalkanes can provide some general guidance.

Table 3: General Toxicological Profile of C11-C15 Isoalkanes

Endpoint Observation Source

Acute Toxicity (Oral, Dermal,

Low toxicit 5][6
Inhalation) Y g8
o Considered an aspiration
Aspiration Hazard [51[6]
hazard
Skin/Eye lrritation Not expected to be an irritant [5][6]
Dermal Sensitization Not expected to be a sensitizer  [5][6]

) Not expected to be a
Persistence and ) ) ]
) ] Persistent, Bioaccumulative, [5]1[6]
Bioaccumulation )
and Toxic (PBT) substance.

It is crucial to handle this compound in a well-ventilated area and to take precautions to avoid
ingestion and aspiration.

Experimental and Analytical Workflow

For a novel or uncharacterized compound like 4-Ethyl-2,2,4-trimethylhexane, a systematic
workflow is essential for its proper characterization and evaluation. The following diagram
illustrates a logical experimental workflow.
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Caption: A logical workflow for the characterization and evaluation of a novel branched alkane.

Potential Applications

© 2025 BenchChem. All rights reserved. 6/8 Tech Support


https://www.benchchem.com/product/b14543142?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b14543142?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Given its properties as a highly branched, non-polar molecule, 4-Ethyl-2,2,4-trimethylhexane
could potentially be used in the following areas:

e Specialty Solvent: Its non-polar nature and relatively low reactivity could make it suitable as
a solvent in specific chemical reactions or extraction processes.

o Reference Standard: In analytical chemistry, particularly in gas chromatography, it could
serve as a reference standard for the identification of branched alkanes in complex mixtures
like gasoline or other petroleum products.

e Component in Lubricants and Fuels: Branched alkanes are known to improve the octane
rating of gasoline and are components of some lubricating oils.[7]

It is important to reiterate that these are potential applications based on the properties of similar
compounds and would require experimental validation.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b14543142#4-ethyl-2-2-4-trimethylhexane-cas-
number-61868-75-5]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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